Cas no 86825-96-9 (4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid)

4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid structure

86825-96-9 structure

Product Name:4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid

CAS No:86825-96-9

MF:C₇H₃ClN₂O₂S

MW:214.628918886185

MDL:MFCD20265442

CID:2143951

PubChem ID:57434136

Update Time:2024-10-26

4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-chlorothieno[2,3-d]pyrimidine-6-carboxylic acid
- 4-chloro-thieno[2,3-d]pyrimidine-6-carboxylic acid
- THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID,4-CHLORO
- Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-
- ZWZIELMLHCTSQY-UHFFFAOYSA-N
- FCH1416832
- PB19719
- AK171481
- OR313023
- AX8266631
- AB0074563
- 4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid (ACI)
- SCHEMBL3976703
- 4-CHLOROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLICACID
- AS-36213
- MFCD20265442
- DTXSID70726402
- 86825-96-9
- DB-305912
- CS-0050882
- AKOS022925542
- 4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid
- MDL： MFCD20265442
- Inchi： 1S/C7H3ClN2O2S/c8-5-3-1-4(7(11)12)13-6(3)10-2-9-5/h1-2H,(H,11,12)
- InChI Key： ZWZIELMLHCTSQY-UHFFFAOYSA-N
- SMILES： O=C(C1=CC2C(=NC=NC=2Cl)S1)O

Computed Properties

Exact Mass: 213.96000
Monoisotopic Mass: 213.9603762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.3
XLogP3: 2.4

Experimental Properties

PSA: 91.32000
LogP: 2.04290

4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108793-1g	4-chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9	97%	1g	$330	2021-08-06
Chemenu	CM108793-5g	4-chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9	97%	5g	$979	2021-08-06
Chemenu	CM108793-10g	4-chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9	97%	10g	$1639	2021-08-06
TRC	C411508-10mg	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9		10mg	$110.00	2023-05-18
TRC	C411508-25mg	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9		25mg	$201.00	2023-05-18
TRC	C411508-50mg	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9		50mg	$316.00	2023-05-18
TRC	C411508-100mg	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9		100mg	$442.00	2023-05-18
Apollo Scientific	OR313023-1g	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9		1g	£391.00	2024-05-25
abcr	AB447147-1 g	4-Chlorothieno[2,3-d]pyrimidine-6-carboxylic acid; .	86825-96-9		1g	€478.20	2023-04-22
Chemenu	CM108793-1g	4-chlorothieno[2,3-d]pyrimidine-6-carboxylic acid	86825-96-9	97%	1g	$330	2022-08-31

4-Chlorothieno[2,3-D]pyrimidine-6-carboxylic acid Production Method

Production Method 1

14080-59-2

86825-96-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt → -78 °C; -78 °C; 4 h, -78 °C
1.2 -78 °C; overnight, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Novel inhibitors of epidermal growth factor receptor: (4-(Arylamino)-7H-pyrrolo[2,3-d]pyrimidin-6-yl)(1H-indol-2-yl)methanones and (1H-indol-2-yl)(4-(phenylamino)thieno[2,3-d]pyrimidin-6-yl)methanones

Beckers, Thomas; et al, Bioorganic & Medicinal Chemistry, 2012, 20(1), 125-136